Cas no 2822-73-3 (5-(AMINOMETHYL)-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE)

• Product Name: 5-(AMINOMETHYL)-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE
• CAS No: 2822-73-3
• MF: C₆H₇F₃N₄
• MW: 192.141790628433
• CID: 915029
• PubChem ID: 53427125
• Update Time: 2025-04-19

5-(AMINOMETHYL)-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-(AMINOMETHYL)-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE
• 2822-73-3
• 5-Aminomethyl-2-trifluoromethyl-pyrimidin-4-ylamine
• MFCD20697473
• DTXSID70699465
• 4-Amino-5-aminomethyl-2-(trifluoromethyl)pyrimidine
• AKOS025211885

• Inchi： 1S/C6H7F3N4/c7-6(8,9)5-12-2-3(1-10)4(11)13-5/h2H,1,10H2,(H2,11,12,13)
• InChI Key： FVOPNTGTHPIXDT-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C(C(N)=N1)CN)(F)F

Computed Properties

• Exact Mass: 192.062
• Monoisotopic Mass: 192.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 0.2